(Z)-ethyl 2-((6-chloro-3-(phenylcarbamoyl)-2H-chromen-2-ylidene)amino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(Z)-[6-chloro-3-(phenylcarbamoyl)chromen-2-ylidene]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C27H23ClN2O4S/c1-2-33-27(32)23-19-10-6-7-11-22(19)35-26(23)30-25-20(24(31)29-18-8-4-3-5-9-18)15-16-14-17(28)12-13-21(16)34-25/h3-5,8-9,12-15H,2,6-7,10-11H2,1H3,(H,29,31)/b30-25-
• InChI Key: DTEIGDFXXHVMFJ-JVCXMKTPSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)N=C3C(=CC4=C(O3)C=CC(=C4)Cl)C(=O)NC5=CC=CC=C5
• Isomeric SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)/N=C\3/C(=CC4=C(O3)C=CC(=C4)Cl)C(=O)NC5=CC=CC=C5
• Molecular Formula: C27H23ClN2O4S
• Molecular Weight: 507.0 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and structural motifs, including a chromene ring, a thiophene ring, and a carbamate group. These structural motifs are common in many biologically active compounds and materials.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. It contains a chromene ring (a fused ring system consisting of a benzene ring and a pyran ring), a thiophene ring (a five-membered ring with four carbon atoms and one sulfur atom), and a carbamate group (consisting of a carbonyl group (C=O) and an amine group (NH2)).

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the presence of the chromene and thiophene rings, as well as the carbamate group. These groups can participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the chromene and thiophene rings could contribute to its aromaticity and stability, while the carbamate group could influence its polarity and reactivity.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. For example, many chromene and thiophene derivatives exhibit diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it is handled and used. As with all chemicals, appropriate safety precautions should be taken when handling and using this compound.

Future Directions

The future research directions for this compound could involve exploring its potential biological activities, optimizing its synthesis, and investigating its mechanism of action.